Cas no 52334-38-0 (Thiazolo[5,4-c]pyridine, 2-phenyl-)

• Product Name: Thiazolo[5,4-c]pyridine, 2-phenyl-
• CAS No: 52334-38-0
• MF: C₁₂H₈N₂S
• MW: 212.270320892334
• MDL: MFCD11656423
• CID: 839352
• PubChem ID: 14003972
• Update Time: 2025-10-30

Thiazolo[5,4-c]pyridine, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Thiazolo[5,4-c]pyridine, 2-phenyl-
• 2-phenyl-[1,3]thiazolo[5,4-c]pyridine
• 2-phenylthiazolo[4,5-c]pyridine
• 2-phenyl-Thiazolo[5,4-c]pyridine
• Thiazolo[5,4-c]pyridine,2-phenyl
• 2-Phenylthiazolo[5,4-c]pyridine
• MFCD11656423
• DS-19825
• DTXSID40554077
• SCHEMBL13470765
• DB-082400
• 2-Phenyl[1,3]thiazolo[5,4-c]pyridine
• AKOS030632990
• CS-0161434
• C75455
• CCA33438
• 52334-38-0

• MDL： MFCD11656423
• Inchi： 1S/C12H8N2S/c1-2-4-9(5-3-1)12-14-10-6-7-13-8-11(10)15-12/h1-8H
• InChI Key： ZSZZNJHWTPTBJG-UHFFFAOYSA-N
• SMILES： S1C2C=NC=CC=2N=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 212.04100
• Monoisotopic Mass: 212.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.288
• PSA: 54.02000
• LogP: 3.35830

Additional information on Thiazolo[5,4-c]pyridine, 2-phenyl-

Recent Advances in Thiazolo[5,4-c]pyridine, 2-phenyl- (CAS: 52334-38-0) Research: A Comprehensive Review

Thiazolo[5,4-c]pyridine, 2-phenyl- (CAS: 52334-38-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have highlighted its potential as a scaffold for the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and central nervous system (CNS) disorders. This research briefing aims to synthesize the latest findings on this compound, providing a comprehensive overview of its synthesis, biological activities, and potential applications.

The compound's unique structural features, including the thiazole and pyridine rings, contribute to its ability to interact with various biological targets. Recent synthetic methodologies have focused on optimizing the yield and purity of Thiazolo[5,4-c]pyridine, 2-phenyl-, with particular emphasis on green chemistry approaches to reduce environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic system that improved the efficiency of the synthesis process while minimizing waste generation.

In terms of biological activity, Thiazolo[5,4-c]pyridine, 2-phenyl- has shown promising results as an inhibitor of key enzymes involved in cancer progression. A recent in vitro study revealed its potent inhibitory effects on protein kinases such as EGFR and VEGFR, which are critical targets in oncology. Additionally, its anti-inflammatory properties have been explored, with findings suggesting potential applications in treating chronic inflammatory conditions. These discoveries underscore the compound's multifaceted pharmacological profile.

Another area of active research is the compound's potential in combating antimicrobial resistance. Preliminary data from a 2024 study indicated that Thiazolo[5,4-c]pyridine, 2-phenyl- exhibits broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, a novel approach that could circumvent existing resistance mechanisms. These findings position the compound as a promising candidate for further development as an antimicrobial agent.

Despite these advancements, challenges remain in the clinical translation of Thiazolo[5,4-c]pyridine, 2-phenyl-. Pharmacokinetic studies have identified issues with bioavailability and metabolic stability, prompting researchers to explore structural modifications and prodrug strategies. Recent work has focused on optimizing the compound's physicochemical properties to enhance its drug-like characteristics while maintaining its therapeutic efficacy. These efforts are critical for advancing the compound through preclinical development.

In conclusion, Thiazolo[5,4-c]pyridine, 2-phenyl- (CAS: 52334-38-0) represents a promising scaffold for drug discovery with diverse therapeutic applications. The latest research highlights its potential in oncology, antimicrobial therapy, and inflammation management, while also identifying areas for further optimization. Continued investigation into its mechanism of action and structural derivatives will be essential for unlocking its full therapeutic potential. This compound exemplifies the exciting opportunities at the intersection of chemical biology and medicinal chemistry.